Cas no 887595-31-5 (1-(3-Nitro-4-pyrrolidin-1-ylphenyl)ethanone)

• Product Name: 1-(3-Nitro-4-pyrrolidin-1-ylphenyl)ethanone
• CAS No: 887595-31-5
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• MDL: MFCD00050082
• CID: 713833
• PubChem ID: 4141882
• Update Time: 2025-05-23

1-(3-Nitro-4-pyrrolidin-1-ylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[3-nitro-4-(1-pyrrolidinyl)phenyl]-
• 1-(3-nitro-4-pyrrolidin-1-ylphenyl)ethanone
• 1-(3-nitro-4-pyrrolidin-1-yl-phenyl)-ethanone
• MFCD00050082
• AKOS000221464
• LS-07089
• Z31197330
• 1-(3-Nitro-4-(pyrrolidin-1-yl)phenyl)ethanone
• 887595-31-5
• DTXSID60399841
• 1-[3-nitro-4-(pyrrolidin-1-yl)phenyl]ethan-1-one
• 1-(3-Nitro-4-pyrrolidin-1-ylphenyl)ethanone

• MDL： MFCD00050082
• Inchi： 1S/C12H14N2O3/c1-9(15)10-4-5-11(12(8-10)14(16)17)13-6-2-3-7-13/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： VWRRVRRXUGSDIR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(C)=O)C=CC=1N1CCCC1)=O

Computed Properties

• Exact Mass: 234.1
• Monoisotopic Mass: 234.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.1Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-Nitro-4-pyrrolidin-1-ylphenyl)ethanone

Introduction to 1-(3-Nitro-4-pyrrolidin-1-ylphenyl)ethanone (CAS No. 887595-31-5)

1-(3-Nitro-4-pyrrolidin-1-ylphenyl)ethanone (CAS No. 887595-31-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(3-nitro-4-pyrrolidin-1-ylphenyl)acetamide, is characterized by its unique structural features, which include a nitro group and a pyrrolidine ring. These functional groups contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-(3-Nitro-4-pyrrolidin-1-ylphenyl)ethanone consists of a benzene ring substituted with a nitro group at the para position and a pyrrolidine ring at the meta position. The ethanone moiety is attached to the benzene ring, forming a ketone functional group. This combination of functional groups provides the compound with distinct chemical properties, such as solubility, stability, and reactivity, which are crucial for its potential use in various biological systems.

Recent studies have highlighted the potential of 1-(3-Nitro-4-pyrrolidin-1-ylphenyl)ethanone in several therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in various inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 1-(3-Nitro-4-pyrrolidin-1-ylphenyl)ethanone has also been investigated for its potential neuroprotective properties. Studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate key signaling pathways involved in cell survival and death.

The pharmacokinetic properties of 1-(3-Nitro-4-pyrrolidin-1-ylphenyl)ethanone have also been studied to evaluate its suitability for therapeutic use. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for effective drug delivery. Furthermore, it has been found to have low toxicity and minimal side effects, making it a safe candidate for further clinical development.

In preclinical studies, 1-(3-Nitro-4-pyrrolidin-1-ylphenyl)ethanone has shown promising results in animal models of various diseases. For instance, in models of inflammatory bowel disease (IBD), treatment with this compound led to a significant reduction in inflammation and tissue damage. Similarly, in models of neurodegenerative diseases, it was observed to improve cognitive function and motor coordination.

The mechanism of action of 1-(3-Nitro-4-pyrrolidin-1-ylphenyl)ethanone is multifaceted. It is believed to exert its effects through multiple pathways, including the inhibition of pro-inflammatory cytokine production, modulation of oxidative stress responses, and activation of neuroprotective signaling pathways. These mechanisms collectively contribute to its therapeutic potential in treating a wide range of diseases.

To further explore the therapeutic potential of 1-(3-Nitro-4-pyrrolidin-1-ylphenyl)ethanone, ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity. Various derivatives and analogs are being synthesized and tested to identify compounds with improved pharmacological profiles. Additionally, efforts are being made to develop novel drug delivery systems that can enhance the bioavailability and efficacy of this compound.

In conclusion, 1-(3-Nitro-4-pyrrolidin-1-ylphenyl)ethanone (CAS No. 887595-31-5) is a promising compound with diverse biological activities and therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in the treatment of various diseases.